N-(3,5-dimethylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3OS2/c1-12-8-13(2)10-15(9-12)20-17(23)11-24-19-21-18(22-25-19)16-7-5-4-6-14(16)3/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: IQWBPATUCROAKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NSC(=N2)SCC(=O)NC3=CC(=CC(=C3)C)C
• Molecular Formula: C19H19N3OS2
• Molecular Weight: 369.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as DT-13, is a compound that has been synthesized and studied for its potential use in scientific research. The compound has shown promising results in various studies, and its mechanism of action and biochemical and physiological effects have been extensively researched.

Scientific Research Applications

Synthesis and Characterization

N-(3,5-dimethylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide belongs to a class of compounds that have been explored for their potential in various fields of scientific research, particularly in the synthesis of novel organic compounds and their evaluation as therapeutic agents. The synthesis of thiadiazole derivatives, including compounds structurally related to N-(3,5-dimethylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, has been reported. These syntheses often involve condensation reactions catalyzed by carbodiimide, showcasing the compound's relevance in organic synthesis methodologies (Yu et al., 2014).

Anticancer Activity

Research has demonstrated the anticancer potential of thiadiazole derivatives. For instance, N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds have shown potent cytotoxic effects against breast cancer cell lines, highlighting the therapeutic applications of these compounds in oncology (Abu-Melha, 2021). Similarly, novel 1,3,4-thiadiazole derivatives have been synthesized and evaluated for their anticancer activities, with some compounds exhibiting promising cytotoxic activity against various cancer cell lines, further emphasizing the significance of thiadiazole derivatives in the development of new anticancer agents (Çevik et al., 2020).

Molecular Modeling and Pharmacological Evaluation

Thiadiazole derivatives have also been subject to molecular modeling and pharmacological evaluations to explore their potential as anti-inflammatory and analgesic agents. Such studies have revealed that certain thiadiazole compounds exhibit significant in vitro anti-inflammatory activity, comparable to or even surpassing that of ibuprofen, highlighting their potential in designing new therapeutic agents (Shkair et al., 2016).